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For Researchers, Scientists, and Drug Development Professionals

Abstract
Bolasterone (7α,17α-dimethyltestosterone), a potent synthetic anabolic-androgenic steroid

(AAS), has been a subject of interest in both medicinal chemistry and doping control. This

technical guide provides a comprehensive overview of Bolasterone, encompassing its

chemical and physical properties, synthesis, mechanism of action, metabolism, and analytical

detection methods. The document is intended to serve as a detailed resource for researchers

and professionals in drug development and related scientific fields.

Introduction
Bolasterone, with the CAS registry number 1605-89-6, is a 17α-alkylated derivative of

testosterone.[1] Developed in the 1960s, it was initially investigated for potential therapeutic

applications but is now primarily known for its performance-enhancing effects in sports and is

listed as a prohibited substance by the World Anti-Doping Agency (WADA).[2] Its chemical

structure is characterized by the addition of a methyl group at the 7α and 17α positions of the

steroid nucleus, which enhances its oral bioavailability and anabolic activity.[1]

Chemical and Physical Properties
Bolasterone is a white to off-white crystalline solid.[3] Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 1605-89-6 [3]

Molecular Formula C₂₁H₃₂O₂ [3]

Molecular Weight 316.48 g/mol [3]

IUPAC Name

(7R,8R,9S,10R,13S,14S,17S)-

17-hydroxy-7,10,13,17-

tetramethyl-

2,6,7,8,9,11,12,14,15,16-

decahydro-1H-

cyclopenta[a]phenanthren-3-

one

[3]

Melting Point 164 °C [3]

Solubility

Soluble in organic solvents

such as acetonitrile, methanol,

and chloroform.

[4]

Synthesis
The synthesis of Bolasterone involves the introduction of methyl groups at the 7α and 17α

positions of the testosterone scaffold. A general strategy for the synthesis of 7α-methyl steroids

can be adapted for Bolasterone production.

Experimental Protocol: Synthesis of 7α,17α-
Dimethyltestosterone (Bolasterone)
This is a generalized protocol based on the synthesis of similar 7-methyl steroids and may

require optimization.

Starting Material: 17α-methyltestosterone

Protection of the 3-keto-4-ene System: The 3-keto group of 17α-methyltestosterone is first

protected, for example, by forming an enol ether or a ketal.
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Introduction of the 7α-methyl Group: The protected steroid is then subjected to a methylation

reaction. This can be achieved through various methods, such as reaction with a methylating

agent (e.g., methyl iodide) in the presence of a strong base to form a kinetically controlled

enolate at the C-7 position, followed by quenching to introduce the 7α-methyl group.

Stereochemical control is crucial at this step.

Deprotection: The protecting group at the 3-position is removed under appropriate conditions

(e.g., acidic hydrolysis for a ketal) to regenerate the 3-keto-4-ene functionality.

Purification: The final product, Bolasterone, is purified using chromatographic techniques

such as column chromatography or recrystallization to yield a pure crystalline solid.

Mechanism of Action and Pharmacological
Properties
Androgen Receptor Binding and Signaling Pathway
Like other AAS, Bolasterone exerts its effects primarily by binding to and activating the

androgen receptor (AR), a member of the nuclear receptor superfamily.[5][6]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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